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Compound of Interest

Compound Name: 2,6-Diisocyanatotoluene

Cat. No.: B1215174

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-Diisocyanatotoluene (2,6-
TDI), an aromatic isocyanate with significant industrial applications. This document
consolidates essential data on its physicochemical properties, toxicological profile, reactivity,
and safe handling protocols, tailored for a scientific audience.

Physicochemical Properties

2,6-Diisocyanatotoluene is a colorless to pale-yellow solid or liquid with a pungent odor.[1] It
Is one of the two commercially important isomers of toluene diisocyanate, the other being 2,4-
TDL.[2] It is often found in mixtures with 2,4-TDL.[2][3]
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Property Value Reference
Molecular Formula CoHeN202 [415]
Molecular Weight 174.16 g/mol [4]
Appearance Col.orlc.ess to pale-yellow solid o

or liquid
Odor Pungent, sharp, acrid [11[4116]
Boiling Point 129-133 °C at 18 mmHg [4]
Melting Point 18.3°C [4]
Density 1.22 - 1.23 g/cm? at 20-25 °C [4107118]
Vapor Pressure 0.0119 hPa at 20 °C [4]
Flash Point 127 °C (260.6 °F) [8]

Decomposes in water. Soluble
Solubility in acetone, benzene, ethanol,

methanol, isopropanol.[4]

Industrial Applications

2,6-TDl is a crucial chemical intermediate, primarily used in the production of polyurethanes. Its
applications extend to:

¢ Flexible Polyurethane Foams: A primary component in the manufacturing of foams used in
furniture, bedding, and automotive seating.[5][9]

o Coatings, Adhesives, and Elastomers: Used in the formulation of durable coatings, high-
performance adhesives, and flexible elastomers.[5]

¢ Sealants and Binders: Employed in various sealant and binder applications.[10]

The reactivity of its two isocyanate groups allows for the formation of polymer chains, creating
the versatile polyurethane materials.[2]
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Toxicology and Safety

2,6-TDl is classified as a hazardous substance with significant health risks upon exposure.[5]
[11] It is fatal if inhaled and is a potent respiratory sensitizer.[8][11][12]

Summary of Hazards
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Hazard Type Description Reference

Fatal if inhaled. Causes severe
respiratory tract irritation, chest

Acute Inhalation Toxicity tightness, coughing, and
shortness of breath.[3][11][12]
[13]

Causes skin irritation. May
i ] o lead to an allergic skin reaction
Skin Corrosion/Irritation o
(sensitization), rash, and

discoloration.[3][11][12][13]

Causes serious eye irritation
with symptoms including
o reddening, tearing, stinging,
Eye Damage/Irritation i
and swelling. May cause
temporary corneal injury.[12]

[13]

May cause allergy or asthma-
like symptoms or breathing
difficulties if inhaled.[11][12]
[13]

Respiratory Sensitization

Suspected of causing cancer.
Classified as Group 2B
("possibly carcinogenic to
Carcinogenicity humans") by IARC and A3
("Confirmed animal carcinogen
with unknown relevance to
humans") by ACGIH.[13][14]

Aquatic Toxicit Harmful to aquatic life with
uatic Toxici
a Y long-lasting effects.[11][12]

Occupational Exposure Limits
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Organization Limit Value

] ) 0.001 ppm (Inhalable fraction
ACGIH TLV-TWA Time-Weighted Average (8-hr)

and vapor)[13]
o 0.005 ppm (Inhalable fraction
ACGIH TLV-STEL Short-Term Exposure Limit
and vapor)[13]
Permissible Exposure Limit
OSHA PEL 0.02 ppm|[3]

(Ceiling)

Reactivity and Stability

o Reactivity: 2,6-TDI is highly reactive. The isocyanate (-NCO) functional groups react
exothermically with compounds containing active hydrogen, such as water, alcohols, amines,
acids, and bases.[2][15]

o Reaction with Water: Reacts with water to form unstable carbamic acid, which decomposes
to form an amine and carbon dioxide (CO3z). This CO:z evolution can cause a dangerous
pressure buildup in sealed containers.[3][15]

e Hazardous Polymerization: May occur at elevated temperatures (above 160 °C) or in the
presence of catalysts, bases, or moisture.[3]

« Conditions to Avoid: High temperatures, moisture, and contact with incompatible materials.[3]

[8]

e Hazardous Decomposition Products: Thermal decomposition can produce highly toxic
fumes, including oxides of carbon and nitrogen, and hydrogen cyanide.[12]

Experimental Protocols

Strict adherence to safety protocols is mandatory when handling 2,6-TDI.

Safe Handling and Storage Protocol

o Engineering Controls: Work exclusively in a well-ventilated area, preferably within a certified
laboratory fume hood.[11] Atmospheric concentrations must be kept below established

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://solutions.covestro.com/api/uwsi/download?productNumber=04476549&country=US&language=EN&realSubstanceNumber=112000013596
https://solutions.covestro.com/api/uwsi/download?productNumber=04476549&country=US&language=EN&realSubstanceNumber=112000013596
https://avitatrade.com/upload/products/Catalog%20PCC%20downloaded%20on%2012%20Oct%202015/3%20Chemicals/msdsTDI-p.pdf
https://en.wikipedia.org/wiki/Toluene_diisocyanate
https://cameochemicals.noaa.gov/chemical/5219
https://avitatrade.com/upload/products/Catalog%20PCC%20downloaded%20on%2012%20Oct%202015/3%20Chemicals/msdsTDI-p.pdf
https://cameochemicals.noaa.gov/chemical/5219
https://avitatrade.com/upload/products/Catalog%20PCC%20downloaded%20on%2012%20Oct%202015/3%20Chemicals/msdsTDI-p.pdf
https://avitatrade.com/upload/products/Catalog%20PCC%20downloaded%20on%2012%20Oct%202015/3%20Chemicals/msdsTDI-p.pdf
https://www.tcichemicals.com/US/en/p/T1153
https://hcc.hanwha.co.kr/download/en/msds/t80_2_E.pdf
https://www.carlroth.com/medias/SDB-237E-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTM2OTJ8YXBwbGljYXRpb24vcGRmfGFERmxMMmc1TUM4NU1qTXpOREUxT1RZeU5qVTBMMU5FUWw4eU16ZEZYMFJGWDBWT0xuQmtaZ3xmNmU4ZjQ5ZTlkNmNkMjgwNDgxOTM5NWQ3MDc4NDEwZDkzM2NhYzVhOTFhMjIwOTE5MjI2ZWQxNmRlZjU5N2Uw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

exposure limits.[3]

o Personal Protective Equipment (PPE):

o Respiratory Protection: In case of inadequate ventilation or for emergency operations,
wear a MSHA/NIOSH-approved self-contained breathing apparatus (SCBA) or an air-
supplied respirator.[3][13]

o Eye/Face Protection: Wear ANSI-approved chemical safety goggles and a face shield.[3]
[13]

o Skin Protection: Wear permeation-resistant gloves (e.g., butyl rubber), an impervious lab
coat, and closed-toe shoes.[3][13]

e Handling:

o Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[11][13]

o Avoid all contact with skin, eyes, and clothing. Do not breathe vapors or mists.[11]

o Use only non-sparking tools and keep away from heat, sparks, and open flames.[3]
o Storage:

o Store in a cool, dry, well-ventilated, and secured area.[11][12]

o Keep containers tightly closed to protect from moisture.[12] The formation of CO2z from
moisture contamination can lead to a dangerous buildup of pressure.[12]

o Store away from incompatible materials such as acids, bases, alcohols, and amines.[12]

Emergency First Aid Protocol

 Inhalation: Immediately move the victim to fresh air. If breathing is difficult or has stopped,
provide artificial respiration or oxygen. Seek immediate medical attention.[3][15]
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» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and warm water for at least 15 minutes. If the material is sticky, use a waterless
cleaner first. Seek medical attention if irritation or a rash occurs.[3][13]

o Eye Contact: Immediately flush eyes with large amounts of lukewarm water for at least 15-20
minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[12][13]

 Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.
Seek immediate medical attention.[13]

Disposal Protocol

Dispose of contents and containers in accordance with all federal, state, and local
environmental regulations.[11] Waste must be handled as hazardous. Consult with a licensed
professional waste disposal service. Do not allow the chemical to enter drains or waterways.
[11]

Visualized Workflows and Pathways
Safe Handling Workflow
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Caption: A generalized workflow for the safe handling of 2,6-Diisocyanatotoluene in a
laboratory setting.

Isocyanate-Induced Respiratory Sensitization Pathway
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Caption: A simplified pathway illustrating how 2,6-TDI can lead to occupational asthma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,6-TOLUENE-DIISOCYANATE (TDI) | Occupational Safety and Health Administration
[osha.gov]

. Toluene diisocyanate - Wikipedia [en.wikipedia.org]
. avitatrade.com [avitatrade.com]

. scent.vn [scent.vn]

2
3
4
e 5. CAS 91-08-7: Toluene 2,6-diisocyanate | CymitQuimica [cymitquimica.com]
6. Toluene-2,6-diisocyanate - Hazardous Agents | Haz-Map [haz-map.com]

7. cpachem.com [cpachem.com]

8. Tolylene-2,6-diisocyanate | 91-08-7 | TCI AMERICA [tcichemicals.com]

9. Toluene Diisocyanates (2,4 and 2, 6) - OEHHA [oehha.ca.gov]

e 10. epa.gov [epa.gov]

e 11. carlroth.com [carlroth.com]

e 12. hcc.hanwha.co.kr [hcc.hanwha.co.kr]

e 13. solutions.covestro.com [solutions.covestro.com]

e 14. Toluene Diisocyanates (IARC Summary & Evaluation, Volume 71, 1999) [inchem.org]

e 15. TOLUENE-2,6-DIISOCYANATE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to 2,6-Diisocyanatotoluene
(CAS: 91-08-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215174#2-6-diisocyanatotoluene-cas-number-91-
08-7]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1215174?utm_src=pdf-custom-synthesis
https://www.osha.gov/chemicaldata/735
https://www.osha.gov/chemicaldata/735
https://en.wikipedia.org/wiki/Toluene_diisocyanate
https://avitatrade.com/upload/products/Catalog%20PCC%20downloaded%20on%2012%20Oct%202015/3%20Chemicals/msdsTDI-p.pdf
https://scent.vn/en/pages/compound/26-toluene-diisocyanate-7040
https://cymitquimica.com/cas/91-08-7/
https://haz-map.com/Agents/1579
https://www.cpachem.com/msds?num=SB32780&dnl=sd_-_2%2C6-TDI_%5BCAS_91-08-7%5D_%28SB32780%29_%28EU%29.pdf
https://www.tcichemicals.com/US/en/p/T1153
https://oehha.ca.gov/chemicals/toluene-diisocyanates-24-and-2-6
https://www.epa.gov/assessing-and-managing-chemicals-under-tsca/fact-sheet-toluene-diisocyanate-tdi-and-related
https://www.carlroth.com/medias/SDB-237E-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTM2OTJ8YXBwbGljYXRpb24vcGRmfGFERmxMMmc1TUM4NU1qTXpOREUxT1RZeU5qVTBMMU5FUWw4eU16ZEZYMFJGWDBWT0xuQmtaZ3xmNmU4ZjQ5ZTlkNmNkMjgwNDgxOTM5NWQ3MDc4NDEwZDkzM2NhYzVhOTFhMjIwOTE5MjI2ZWQxNmRlZjU5N2Uw
https://hcc.hanwha.co.kr/download/en/msds/t80_2_E.pdf
https://solutions.covestro.com/api/uwsi/download?productNumber=04476549&country=US&language=EN&realSubstanceNumber=112000013596
https://www.inchem.org/documents/iarc/vol71/031-toldiisocyan.html
https://cameochemicals.noaa.gov/chemical/5219
https://cameochemicals.noaa.gov/chemical/5219
https://www.benchchem.com/product/b1215174#2-6-diisocyanatotoluene-cas-number-91-08-7
https://www.benchchem.com/product/b1215174#2-6-diisocyanatotoluene-cas-number-91-08-7
https://www.benchchem.com/product/b1215174#2-6-diisocyanatotoluene-cas-number-91-08-7
https://www.benchchem.com/product/b1215174#2-6-diisocyanatotoluene-cas-number-91-08-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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